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Compound of Interest

Compound Name: Calcium dichloride dihydrate

Cat. No.: B8817594 Get Quote

A Technical Guide for Researchers in Drug Development

In the precise world of scientific research and pharmaceutical development, understanding the

fundamental properties of chemical compounds is paramount. A seemingly minor variation,

such as the hydration state of a salt, can have significant implications for experimental

accuracy and product formulation. This technical guide provides an in-depth analysis of the

molecular weight differences between anhydrous calcium chloride (CaCl₂) and its dihydrate

form (CaCl₂·2H₂O), offering a clear comparison for laboratory and development applications.

Core Molecular Composition and Weight
The primary distinction between anhydrous and dihydrate calcium chloride lies in the presence

of water molecules within the crystal structure of the latter. This directly influences their

respective molecular weights. Anhydrous calcium chloride is the pure salt, devoid of water,

while calcium chloride dihydrate has two water molecules associated with each formula unit of

calcium chloride.

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on the standard atomic weights of the elements involved:

Calcium (Ca): 40.078 u[1][2][3]

Chlorine (Cl): 35.45 u[4][5][6]
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Oxygen (O): 15.999 u[7][8][9]

Hydrogen (H): 1.008 u[10][11][12]

These values are used to calculate the molecular weights of both forms of calcium chloride.

Comparative Data Summary
For ease of reference and direct comparison, the following table summarizes the key

quantitative data for both anhydrous and dihydrate calcium chloride.

Feature
Anhydrous Calcium
Chloride

Calcium Chloride
Dihydrate

Molecular Formula CaCl₂[5][10][13] CaCl₂·2H₂O[1][2]

Molar Mass ( g/mol ) 110.98 g/mol [11][13] 147.01 g/mol [1][2][7]

Composition 1 x Ca, 2 x Cl 1 x Ca, 2 x Cl, 4 x H, 2 x O

Detailed Experimental Protocols
The determination of the molecular weights presented is based on established principles of

chemistry and is confirmed through mass spectrometry.

Protocol for Molecular Weight Calculation:

Identify the Molecular Formula: Determine the precise chemical formula for the compound in

question (e.g., CaCl₂ or CaCl₂·2H₂O).

Determine Atomic Weights: Obtain the standard atomic weights for each element present in

the formula from a reliable source such as the IUPAC.

Calculate the Sum: Multiply the atomic weight of each element by the number of atoms of

that element in the formula and sum the results.

Anhydrous Calcium Chloride (CaCl₂): (1 x 40.078) + (2 x 35.45) = 110.978 g/mol .

Water (H₂O): (2 x 1.008) + (1 x 15.999) = 18.015 g/mol .
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Calcium Chloride Dihydrate (CaCl₂·2H₂O): 110.978 + (2 x 18.015) = 147.008 g/mol .

Visualization of the Hydration Process
To visually represent the relationship between the anhydrous and dihydrate forms of calcium

chloride, the following diagram illustrates the addition of water molecules to the anhydrous salt.

Anhydrous Calcium Chloride
(CaCl₂)

MW: 110.98 g/mol

Calcium Chloride Dihydrate
(CaCl₂·2H₂O)

MW: 147.01 g/mol

+ 2H₂O

Two Water Molecules
(2H₂O)

MW: 36.03 g/mol

Click to download full resolution via product page

Hydration of Anhydrous Calcium Chloride

This in-depth guide provides the necessary technical details for researchers and scientists to

accurately account for the differences in molecular weight between anhydrous and dihydrate

calcium chloride in their experimental designs and product development processes. The

provided data and visualizations serve as a quick and reliable reference for laboratory

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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